![molecular formula C19H17NO3S B285565 N-(3-methylphenyl)-2-(2-naphthylsulfonyl)acetamide](/img/structure/B285565.png)
N-(3-methylphenyl)-2-(2-naphthylsulfonyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methylphenyl)-2-(2-naphthylsulfonyl)acetamide, also known as MNSA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MNSA belongs to the class of sulfonamide derivatives, which have been extensively studied for their pharmacological properties.
Mechanism of Action
The mechanism of action of N-(3-methylphenyl)-2-(2-naphthylsulfonyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a crucial role in the inflammatory response, pain, and fever. By inhibiting the activity of COX enzymes, this compound reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been reported to possess anticancer properties by inhibiting the growth of cancer cells. Moreover, this compound has been investigated for its potential use in the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-methylphenyl)-2-(2-naphthylsulfonyl)acetamide is its potential use in the treatment of various diseases, including inflammation, pain, fever, and cancer. Moreover, this compound has been shown to possess good bioavailability and pharmacokinetic properties, making it a promising candidate for drug development. However, one of the limitations of this compound is its potential toxicity, which needs to be further investigated.
Future Directions
There are several future directions for the research on N-(3-methylphenyl)-2-(2-naphthylsulfonyl)acetamide. One of the potential directions is the development of this compound-based drugs for the treatment of various diseases, including inflammation, pain, fever, and cancer. Moreover, further research is needed to investigate the potential use of this compound in the treatment of Alzheimer's disease. Additionally, the toxicity of this compound needs to be further investigated to ensure its safety for human use. Furthermore, the mechanism of action of this compound needs to be fully understood to facilitate the development of more effective drugs based on this compound.
Synthesis Methods
The synthesis of N-(3-methylphenyl)-2-(2-naphthylsulfonyl)acetamide involves the reaction of 2-naphthalenesulfonyl chloride with N-(3-methylphenyl)glycine in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain pure this compound. This synthesis method has been optimized to produce this compound in high yields with good purity.
Scientific Research Applications
N-(3-methylphenyl)-2-(2-naphthylsulfonyl)acetamide has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities. This compound has also been reported to possess anticancer properties by inhibiting the growth of cancer cells. Moreover, this compound has been investigated for its potential use in the treatment of Alzheimer's disease.
Properties
Molecular Formula |
C19H17NO3S |
---|---|
Molecular Weight |
339.4 g/mol |
IUPAC Name |
N-(3-methylphenyl)-2-naphthalen-2-ylsulfonylacetamide |
InChI |
InChI=1S/C19H17NO3S/c1-14-5-4-8-17(11-14)20-19(21)13-24(22,23)18-10-9-15-6-2-3-7-16(15)12-18/h2-12H,13H2,1H3,(H,20,21) |
InChI Key |
IGQFLDUXRWMPHG-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)NC(=O)CS(=O)(=O)C2=CC3=CC=CC=C3C=C2 |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CS(=O)(=O)C2=CC3=CC=CC=C3C=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.